3-[2-(3-Fluorophenyl)-4-hydroxypyrrolidin-1-yl]sulfonylpyridine-2-carbonitrile

• IUPAC Name: 3-[2-(3-fluorophenyl)-4-hydroxypyrrolidin-1-yl]sulfonylpyridine-2-carbonitrile
• InChI: InChI=1S/C16H14FN3O3S/c17-12-4-1-3-11(7-12)15-8-13(21)10-20(15)24(22,23)16-5-2-6-19-14(16)9-18/h1-7,13,15,21H,8,10H2
• InChI Key: VZOSDAPJEPWTDJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1C2=CC(=CC=C2)F)S(=O)(=O)C3=C(N=CC=C3)C#N)O
• Molecular Formula: C16H14FN3O3S
• Molecular Weight: 347.4 g/mol

Description

The compound “3-[2-(3-Fluorophenyl)-4-hydroxypyrrolidin-1-yl]sulfonylpyridine-2-carbonitrile” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to create compounds for the treatment of various human diseases. The compound also contains a fluorophenyl group, a sulfonyl group attached to a pyridine ring, and a carbonitrile group.

Synthesis Analysis

The synthesis of such a compound would likely involve the construction of the pyrrolidine ring from different cyclic or acyclic precursors, followed by the functionalization of the preformed pyrrolidine ring. The fluorophenyl, sulfonylpyridine, and carbonitrile groups would be introduced through various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a pyrrolidine ring, a fluorophenyl group, a sulfonylpyridine group, and a carbonitrile group. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3 hybridization.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound would likely include the formation of the pyrrolidine ring, the introduction of the fluorophenyl, sulfonylpyridine, and carbonitrile groups, and various functionalization reactions. The exact reactions would depend on the specific synthetic route chosen.

Future Directions

The future directions for research on this compound could include further exploration of its biological activity and potential therapeutic applications. The pyrrolidine ring is a versatile scaffold in medicinal chemistry, and compounds containing this ring have been used to treat a variety of human diseases. Therefore, this compound could have potential applications in drug discovery and development.